Cas no 84070-69-9 (1,2-Dioxan-3-one,4-hydroxy-6-[2-[4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]octahydro-7a-methyl-1H-inden-1-yl]propyl]-4-methyl-(9CI))

• Product name: 1,2-Dioxan-3-one,4-hydroxy-6-[2-[4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]octahydro-7a-methyl-1H-inden-1-yl]propyl]-4-methyl-(9CI)
• CAS No: 84070-69-9
• MF: C₂₇H₄₀O₅
• MW: 444.6035
• CID: 726253
• PubChem ID: 6439687

1,2-Dioxan-3-one,4-hydroxy-6-[2-[4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]octahydro-7a-methyl-1H-inden-1-yl]propyl]-4-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxan-3-one,4-hydroxy-6-[2-[4-[2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene]octahydro-7a-methyl-1H-inden-1-yl]propyl]-4-methyl-(9CI)
• 25-hydroxyvitamin D3-26,23-peroxylactone
• 4-hydroxy-6-[2-[(4E)-4-[(2Z)-2-(5-hydroxy-2-methylidenecyclohexylidene)ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]propyl]-4-methyldioxan-3-one
• 1,2-Dioxan-3-one, 4-hydroxy-6-(2-(4-(2-(5-hydroxy-2-methylenecyclohexylidene)ethylidene)octahydro-7a-methyl-1H-inden-1-yl)propyl)-4-methyl-
• 84070-69-9
• 25(OH)D3-Pol
• 25-Hydroxycholecalciferol 23,26-peroxylactone

• Inchi： InChI=1S/C27H40O5/c1-17-7-10-21(28)15-20(17)9-8-19-6-5-13-26(3)23(11-12-24(19)26)18(2)14-22-16-27(4,30)25(29)32-31-22/h8-9,18,21-24,28,30H,1,5-7,10-16H2,2-4H3/b19-8+,20-9-
• InChI Key： DBDDUVJJIVBQPI-WWBRWCDLSA-N
• SMILES： CC(CC1CC(C(=O)OO1)(C)O)C2CCC3C2(CCCC3=CC=C4CC(CCC4=C)O)C

Computed Properties

• Exact Mass: 444.287574
• Monoisotopic Mass: 444.287574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 5.1

Experimental Properties

• Density: 1.15
• Boiling Point: 568.8°C at 760 mmHg
• Flash Point: 183°C
• Refractive Index: 1.56